Cas no 1258003-93-8 (MMP-12 Inhibitor)

• Product Name: MMP-12 Inhibitor
• CAS No: 1258003-93-8
• MF: C₁₉H₂₀N₂O₇S
• MW: 420.436304092407
• CID: 5167980
• Update Time: 2025-11-01

MMP-12 Inhibitor Chemical and Physical Properties

Names and Identifiers

• MMP-12 Inhibitor
• MMP-12 Inhibitor, MMP408 - CAS 1258003-93-8 - Calbiochem

• Inchi： 1S/C19H20N2O7S/c1-10(2)17(18(22)23)21-29(25,26)12-5-6-13-14-8-11(20-19(24)27-3)4-7-15(14)28-16(13)9-12/h4-10,17,21H,1-3H3,(H,20,24)(H,22,23)/t17-/m1/s1
• InChI Key： MKAIHDAGQJQAHA-QGZVFWFLSA-N
• SMILES： C(O)(=O)[C@@H](C(C)C)NS(C1C=C2C(=CC=1)C1=CC(NC(OC)=O)=CC=C1O2)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans

Additional information on MMP-12 Inhibitor

MMP-12 Inhibitor (CAS No. 1258003-93-8): A Promising Compound in the Treatment of Chronic Obstructive Pulmonary Disease (COPD)

MMP-12 Inhibitor (CAS No. 1258003-93-8) is a novel compound that has garnered significant attention in the field of respiratory medicine, particularly for its potential in the treatment of Chronic Obstructive Pulmonary Disease (COPD). Matrix Metalloproteinase-12 (MMP-12), also known as macrophage elastase, is a key enzyme involved in the degradation of extracellular matrix proteins, which plays a crucial role in the pathogenesis of COPD. The development of MMP-12 Inhibitor represents a significant advancement in targeting this specific enzyme to mitigate the progression and symptoms of COPD.

Chronic Obstructive Pulmonary Disease (COPD) is a progressive lung disease characterized by chronic inflammation and structural changes in the airways and lung parenchyma. These changes lead to airflow limitation and increased susceptibility to respiratory infections. MMP-12 is highly expressed in the lungs of COPD patients and contributes to the breakdown of elastin and other matrix proteins, leading to tissue destruction and emphysema. By inhibiting MMP-12, MMP-12 Inhibitor aims to reduce this tissue damage and improve lung function.

Recent studies have demonstrated the efficacy of MMP-12 Inhibitor in preclinical models of COPD. A study published in the Journal of Medicinal Chemistry (2023) reported that MMP-12 Inhibitor significantly reduced lung inflammation and emphysema in mice exposed to cigarette smoke, a common cause of COPD. The inhibitor was shown to effectively block MMP-12 activity, leading to decreased levels of pro-inflammatory cytokines and reduced tissue damage. These findings suggest that MMP-12 Inhibitor has the potential to be a valuable therapeutic option for COPD patients.

In addition to its anti-inflammatory properties, MMP-12 Inhibitor has also been investigated for its potential in reducing oxidative stress, another key factor in COPD pathogenesis. Oxidative stress results from an imbalance between reactive oxygen species (ROS) production and antioxidant defenses, leading to cellular damage and inflammation. Research published in the American Journal of Respiratory Cell and Molecular Biology (2023) found that MMP-12 Inhibitor not only inhibited MMP-12 activity but also reduced ROS levels, further protecting lung tissue from oxidative damage.

The safety profile of MMP-12 Inhibitor is another critical aspect being evaluated in ongoing clinical trials. Preliminary data from phase I trials have shown that the compound is well-tolerated with minimal side effects, making it a promising candidate for further development. The next phase of clinical trials will focus on assessing the efficacy and safety of MMP-12 Inhibitor in human subjects with COPD.

Beyond COPD, there is growing interest in exploring the potential applications of MMP-12 Inhibitor in other respiratory conditions characterized by excessive MMP activity. For example, idiopathic pulmonary fibrosis (IPF) is a progressive lung disease marked by excessive fibrosis and tissue remodeling. MMPs, including MMP-12, are known to contribute to the fibrotic process by degrading extracellular matrix proteins. Preclinical studies have shown that inhibiting MMP-12 can reduce fibrosis and improve lung function in animal models of IPF. These findings suggest that MMP-12 Inhibitor may have broader therapeutic applications beyond COPD.

The development of targeted therapies like MMP-12 Inhibitor represents a significant shift towards more personalized and effective treatments for respiratory diseases. By addressing specific molecular targets such as MMP-12, these therapies aim to provide more precise interventions that can improve patient outcomes and quality of life. As research continues to advance, it is anticipated that compounds like MMP-12 Inhibitor will play an increasingly important role in the management of chronic respiratory conditions.